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Compound of Interest

Compound Name: 3-Thiopheneethanol

Cat. No.: B104103

An In-depth Technical Guide to 3-
Thiopheneethanol

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and applications of 3-Thiopheneethanol, tailored for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

3-Thiopheneethanol, also known as 2-(3-Thienyl)ethanol, is a heterocyclic compound with a
thiophene ring substituted with an ethanol group.[1][2] It is a valuable intermediate in the
synthesis of various pharmaceutical and research chemicals.[3]

Table 1: General and Physical Properties of 3-Thiopheneethanol
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Property Value Reference
Appearance Clear cc')Io.rIess to yellowish- (4][5]
brown liquid
Molecular Formula CeHsOS [11[2][5]
Molecular Weight 128.19 g/mol [1][2][6]
Density 1.144 g/mL at 25 °C [11[415]16]
Boiling Point 110-111 °C at 14 mmHg [L][4][5][6]
Flash Point 199 °F (92.8 °C) [1107]
Refractive Index n20/D 1.552 [11[4]15]16]
Water Solubility jsa:glgly soluble (0.059 g/L at I4lE)
pKa 14.92 + 0.10 (Predicted) [1114]
LogP 1.07 [1][5]
Table 2: Identification and Registry Numbers
Identifier Value Reference
CAS Number 13781-67-4 [1][2][6]
EC Number 237-434-7 [2][6]
MDL Number MFCD00009766 [11[7]
Beilstein Registry Number 107080 [41[6]
InChikey YYPNNBPPDFTQFX- (I14][6]
UHFFFAOYSA-N
SMILES OCCclcescl [6][8]

Experimental Protocols
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Detailed methodologies for the synthesis of 3-Thiopheneethanol are crucial for its application
in research and development. Below are outlined synthesis protocols derived from available
literature.

Protocol 1: Reduction of 2-(Thiophen-3-yl)acetic acid

This protocol describes the synthesis of 3-Thiopheneethanol via the reduction of 2-(thiophen-
3-yl)acetic acid using lithium aluminum hydride (LiAIH4).[1]

o Materials:
o 2-(thiophen-3-yl)acetic acid (0.1 mol, 14.2 g)
o Lithium aluminum hydride (LiAlH4) (0.12 mol, 4.56 g)
o Tetrahydrofuran (THF), anhydrous (300 mL)
o Ethyl acetate (EtOAc) (200 mL)
o Water
o Anhydrous sodium sulfate
o Diatomaceous earth
e Procedure:
o To a suspension of LiAlH4 (4.56 g) in anhydrous THF (200 mL) at O °C, stir the mixture.[1]

o Slowly add a solution of 2-(thiophen-3-yl)acetic acid (14.2 g) dissolved in anhydrous THF
(100 mL) dropwise to the LiAlH4 suspension, maintaining the temperature at 0 °C.[1]

o After the addition is complete, continue stirring the reaction mixture at 0 °C for 2 hours.[1]

o To quench the reaction, slowly add EtOAc (200 mL) followed by the cautious addition of
water (5 mL).[1]

o Filter the resulting suspension through diatomaceous earth.[1]
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o Dry the filtrate with anhydrous sodium sulfate.[1]

o Concentrate the dried filtrate under reduced pressure to yield 2-(thiophen-3-yl)ethanol.
The reported yield for this procedure is approximately 99% (12.44 g).[1]

o The product can be characterized by *H NMR spectroscopy.[1]
Protocol 2: Synthesis from Ethylene Glycol and Thionyl Chloride (Patented Method)
This method outlines a multi-step synthesis process.[9]
o Step 1: Preparation of Ethylene Sulfite

o Add ethylene glycol (1.0 eq) and a halogenated hydrocarbon solvent (e.g.,
dichloromethane) to a reactor.[9]

o Cool the system to 30-40°C and slowly add thionyl chloride.[9]

o After the reaction is complete, adjust the pH of the system to 8-9 with a basic solution
(e.g., sodium carbonate solution) and separate the organic phase.[9]

e Subsequent Steps: The patented method involves further reactions with a ruthenium
trichloride aqueous solution and sodium hypochlorite, followed by reactions with
tribromothiophene and n-butyllithium, and finally hydrolysis with dilute sulfuric acid to obtain
the final product.[9]

Applications in Drug Development and Research

3-Thiopheneethanol is a versatile building block in the synthesis of a variety of compounds
with significant applications in the pharmaceutical industry.

¢ Synthesis of Active Pharmaceutical Ingredients (APIs): It is a key intermediate in the
production of antiplatelet medications such as ticlopidine and clopidogrel.[3][10] It is also
used to synthesize thienethylamine.[3][5]

o Development of Novel Therapeutics: The compound is utilized as a reagent in the
preparation of potent inhibitors of the respiratory syncytial virus (RSV) RNA polymerase.[1]
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e Advanced Drug Delivery and Imaging: 3-Thiopheneethanol is employed in the synthesis of
pH-responsive near-infrared emitting conjugated polymer nanoparticles, which have potential
applications in cellular imaging and controlled drug delivery.[1]

Visualizations
Synthesis Workflow of 3-Thiopheneethanol

The following diagram illustrates the synthesis of 3-Thiopheneethanol from 3-Thiopheneacetic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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